Cas no 1601987-40-9 (3-bromo-5-(chlorosulfonyl)benzoyl chloride)

• Product Name: 3-bromo-5-(chlorosulfonyl)benzoyl chloride
• CAS No: 1601987-40-9
• MF: C₇H₃BrCl₂O₃S
• MW: 317.971918344498
• MDL: MFCD31420875
• CID: 5245604
• PubChem ID: 116696450
• Update Time: 2026-03-08

3-bromo-5-(chlorosulfonyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-bromo-5-(chlorosulfonyl)-
• 3-bromo-5-(chlorosulfonyl)benzoyl chloride

• MDL： MFCD31420875
• Inchi： 1S/C7H3BrCl2O3S/c8-5-1-4(7(9)11)2-6(3-5)14(10,12)13/h1-3H
• InChI Key： IGAMHKYXWCBGLE-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(S(Cl)(=O)=O)=CC(Br)=C1

Additional information on 3-bromo-5-(chlorosulfonyl)benzoyl chloride

3-Bromo-5-(Chlorosulfonyl)benzoyl Chloride (CAS No. 1601987-40-9): An Overview of Its Synthesis, Properties, and Applications in Chemical Biology and Pharmaceutical Research

3-Bromo-5-(chlorosulfonyl)benzoyl chloride (CAS No. 1601987-40-9) is a versatile compound that has gained significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique functional groups, offers a wide range of applications in the synthesis of complex molecules and the development of novel therapeutic agents. In this article, we will delve into the synthesis, properties, and potential applications of 3-bromo-5-(chlorosulfonyl)benzoyl chloride, highlighting its importance in contemporary scientific research.

Synthesis of 3-Bromo-5-(Chlorosulfonyl)benzoyl Chloride

The synthesis of 3-bromo-5-(chlorosulfonyl)benzoyl chloride involves a series of well-defined chemical reactions. One common approach is to start with 3-bromobenzoic acid, which is then converted to the corresponding acyl chloride using thionyl chloride (SOCl₂). The resulting 3-bromobenzoyl chloride is subsequently reacted with chlorosulfonic acid (ClSO₃H) to introduce the chlorosulfonyl group at the 5-position. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

Physical and Chemical Properties

3-Bromo-5-(chlorosulfonyl)benzoyl chloride is a white to off-white solid with a molecular weight of 324.5 g/mol. It is highly reactive due to the presence of both the acyl chloride and chlorosulfonyl functional groups. The compound is soluble in organic solvents such as dichloromethane (DCM), chloroform, and acetone but is insoluble in water. Its reactivity makes it an excellent reagent for various organic transformations, including nucleophilic substitution reactions and the formation of amides and esters.

Applications in Chemical Biology

In chemical biology, 3-bromo-5-(chlorosulfonyl)benzoyl chloride has found applications in the synthesis of bioactive molecules and probes for studying protein-protein interactions. The chlorosulfonyl group can be used to introduce sulfonamide functionalities into target molecules, which are known for their ability to form strong hydrogen bonds with biological targets. This property makes 3-bromo-5-(chlorosulfonyl)benzoyl chloride a valuable tool in the design of inhibitors for enzymes such as kinases and proteases.

Pharmaceutical Research and Development

In pharmaceutical research, 3-bromo-5-(chlorosulfonyl)benzoyl chloride has been explored as an intermediate in the synthesis of potential drug candidates. Recent studies have shown that compounds derived from this reagent exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of sulfonamide derivatives synthesized from 3-bromo-5-(chlorosulfonyl)benzoyl chloride demonstrated potent inhibition against cancer cell proliferation.

Safety Considerations and Handling

3-Bromo-5-(chlorosulfonyl)benzoyl chloride is a highly reactive compound that requires careful handling to ensure safety. It should be stored in a cool, dry place away from moisture and strong bases. Protective equipment such as gloves, goggles, and a lab coat should be worn when handling this compound to prevent skin contact and inhalation. In case of accidental exposure, immediate medical attention should be sought.

Conclusion

3-Bromo-5-(chlorosulfonyl)benzoyl chloride (CAS No. 1601987-40-9) is a multifunctional compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it an excellent reagent for synthesizing bioactive molecules and developing novel therapeutic agents. As research in these fields continues to advance, the importance of compounds like 3-bromo-5-(chlorosulfonyl)benzoyl chloride will only grow, contributing to new discoveries and innovations.